molecular formula C14H11N B3046906 4-(3-Methylphenyl)benzonitrile CAS No. 132312-57-3

4-(3-Methylphenyl)benzonitrile

Cat. No. B3046906
CAS RN: 132312-57-3
M. Wt: 193.24 g/mol
InChI Key: KVEFDPQLIFYIIK-UHFFFAOYSA-N
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Description

4-(3-Methylphenyl)benzonitrile is a chemical compound with the linear formula C14H11N . It is a derivative of benzonitrile, which is a colorless chemical compound with a sweet almond odor .


Molecular Structure Analysis

The molecular structure of 4-(3-Methylphenyl)benzonitrile has been studied using Density Functional Theory . The calculated wavenumbers can be well supported by the experimental analysis of the vibrational modes of 4-(3-Methylphenyl)benzonitrile .


Chemical Reactions Analysis

The chemical reactions involving 4-(3-Methylphenyl)benzonitrile have been analyzed in several studies . For example, one study discussed the green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent .


Physical And Chemical Properties Analysis

4-(3-Methylphenyl)benzonitrile has a molecular weight of 193.25 . Other physical and chemical properties such as melting point, boiling point, and density can be found in various databases .

Scientific Research Applications

Mechanism of Action

While the exact mechanism of action of 4-(3-Methylphenyl)benzonitrile is not clear, some studies have shown that similar compounds act as norepinephrine and dopamine reuptake inhibitors, thereby increasing the presence of these neurotransmitters in the extraneuronal space and prolonging their action .

Future Directions

The future directions of research on 4-(3-Methylphenyl)benzonitrile could involve further exploration of its synthesis, molecular structure, chemical reactions, and mechanism of action. Additionally, more studies could be conducted to investigate its physical and chemical properties, safety and hazards, and potential applications .

properties

IUPAC Name

4-(3-methylphenyl)benzonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11N/c1-11-3-2-4-14(9-11)13-7-5-12(10-15)6-8-13/h2-9H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KVEFDPQLIFYIIK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C2=CC=C(C=C2)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11N
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40362639
Record name 3'-Methyl[1,1'-biphenyl]-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40362639
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

193.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(3-Methylphenyl)benzonitrile

CAS RN

132312-57-3
Record name 3'-Methyl[1,1'-biphenyl]-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40362639
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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